Cas no 40891-08-5 (N,N'-((3-Nitrophenyl)methylene)bis(acetamide))

40891-08-5 structure
Product name:N,N'-((3-Nitrophenyl)methylene)bis(acetamide)
N,N'-((3-Nitrophenyl)methylene)bis(acetamide) Chemical and Physical Properties
Names and Identifiers
-
- N,Na(2)-[(3-Nitrophenyl)methylene]bis[acetamide]
- N,N'-[(3-nitrophenyl)methanediyl]diacetamide
- N-[acetylamino-(3-nitrophenyl)methyl]-acetamide
- N,N'-[(3-nitrophenyl)methylene]diacetamide
- N-[acetamido(3-nitrophenyl)methyl]acetamide
- 40891-08-5
- Oprea1_144506
- N,N'-[(3-Nitrophenyl)methylene]bis[acetamide]
- AB00102897-01
- N-[(acetylamino)(3-nitrophenyl)methyl]acetamide
- STK243063
- SR-01000228614
- BIM-0046792.P001
- CBMicro_046768
- AKOS001082225
- Z57035612
- DTXSID501253859
- N,N'-((3-Nitrophenyl)methylene)bis(acetamide)
- N-[acetamido-(3-nitrophenyl)methyl]acetamide
- SR-01000228614-1
-
- Inchi: InChI=1S/C11H13N3O4/c1-7(15)12-11(13-8(2)16)9-4-3-5-10(6-9)14(17)18/h3-6,11H,1-2H3,(H,12,15)(H,13,16)
- InChI Key: YSFZGJAQRCCJCI-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 251.09060590Da
- Monoisotopic Mass: 251.09060590Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 104Ų
N,N'-((3-Nitrophenyl)methylene)bis(acetamide) Related Literature
-
Balu L. Gadilohar,Haribhau S. Kumbhar,Ganapati S. Shankarling New J. Chem. 2015 39 4647
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